8-ethoxy-6-(4-ethoxyphenyl)-1,3-dimethyl-4H-cyclohepta[c]furan-4-one

• Molecular Formula: C21H22O4
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 4-ethoxy-6-(4-ethoxyphenyl)-1,3-dimethylcyclohepta[c]furan-8-one
• InChI: InChI=1S/C21H22O4/c1-5-23-17-9-7-15(8-10-17)16-11-18(22)20-13(3)25-14(4)21(20)19(12-16)24-6-2/h7-12H,5-6H2,1-4H3
• InChI Key: ZNNZRWUZFJQVJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=O)C3=C(OC(=C3C(=C2)OCC)C)C

Description

8-ethoxy-6-(4-ethoxyphenyl)-1,3-dimethyl-4H-cyclohepta[c]furan-4-one is a complex organic compound with a unique structure that includes a furan ring fused to a cycloheptane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-ethoxy-6-(4-ethoxyphenyl)-1,3-dimethyl-4H-cyclohepta[c]furan-4-one typically involves multiple steps, starting from simpler organic molecules. One common method involves the formation of the furan ring through the Paal-Knorr synthesis, which involves the cyclization of a 1,4-diketone in the presence of an acid catalyst . The cycloheptane ring can be introduced through a series of cyclization reactions, often involving the use of palladium or gold catalysts .

Industrial Production Methods

Industrial production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of heterogeneous catalysts, such as gold nanoparticles supported on titanium dioxide, can enhance the efficiency of the cyclization reactions .

Chemical Reactions Analysis

Types of Reactions

8-ethoxy-6-(4-ethoxyphenyl)-1,3-dimethyl-4H-cyclohepta[c]furan-4-one undergoes various types of chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones.

Reduction: The compound can be reduced to form dihydrofuran derivatives.

Substitution: Electrophilic aromatic substitution can occur at the benzylic position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like N-bromosuccinimide (NBS) are used for free radical bromination.

Major Products

Oxidation: Formation of 5-alkoxy-2(5H)-furanones.

Reduction: Formation of dihydrofuran derivatives.

Substitution: Formation of benzylic halides.

Scientific Research Applications

8-ethoxy-6-(4-ethoxyphenyl)-1,3-dimethyl-4H-cyclohepta[c]furan-4-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 8-ethoxy-6-(4-ethoxyphenyl)-1,3-dimethyl-4H-cyclohepta[c]furan-4-one involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor of certain enzymes, disrupting metabolic pathways and leading to its biological effects . The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Similar Compounds

Phenacetin: An analgesic and antipyretic compound with a similar ethoxyphenyl structure.

Paracetamol (Acetaminophen): A widely used analgesic and antipyretic with a similar mechanism of action.

Lidocaine: A local anesthetic with a similar aromatic structure.

Uniqueness

8-ethoxy-6-(4-ethoxyphenyl)-1,3-dimethyl-4H-cyclohepta[c]furan-4-one is unique due to its fused furan and cycloheptane rings, which confer distinct chemical and biological properties